Cas no 2228620-02-6 (3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethyl-1H-pyrrole)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethyl-1H-pyrrole
• CAS No: 2228620-02-6
• MF: C₁₀H₁₆BrN
• MW: 230.144742012024
• CID: 6283753
• PubChem ID: 165794075
• Update Time: 2025-05-24

3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethyl-1H-pyrrole
• EN300-1921238
• 2228620-02-6

• Inchi： 1S/C10H16BrN/c1-7-5-9(8(2)12-7)10(3,4)6-11/h5,12H,6H2,1-4H3
• InChI Key： JNJKWTIGFNSYQA-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C)NC=1C

Computed Properties

• Exact Mass: 229.04661g/mol
• Monoisotopic Mass: 229.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethyl-1H-pyrrole

3-(1-Bromo-2-Methylpropan-2-yl)-2,5-Dimethyl-1H-Pyrrole: A Comprehensive Overview

3-(1-Bromo-2-Methylpropan-2-yl)-2,5-Dimethyl-1H-Pyrrole, also known by its CAS registry number CAS No. 2228620-02-6, is a complex organic compound with a unique structure that has garnered significant attention in the field of organic chemistry. This compound belongs to the class of pyrroles, which are five-membered aromatic heterocycles containing one nitrogen atom. The presence of substituents such as bromine and methyl groups in its structure adds to its complexity and functional diversity.

The synthesis of 3-(1-Bromo-2-Methylpropan-2-yl)-2,5-Dimethyl-1H-Pyrrole involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as coupling reactions and cyclizations. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with tailored properties.

The structural characteristics of this compound are particularly interesting. The pyrrole ring is substituted with a brominated isopropyl group at the 3-position and methyl groups at the 2 and 5 positions. This substitution pattern influences the electronic properties and reactivity of the molecule. Recent computational studies have revealed that the methyl groups at positions 2 and 5 act as electron-donating groups, stabilizing the aromatic system and modulating reactivity at specific sites. The bromine atom, being an electron-withdrawing group, introduces additional complexity to the electronic distribution within the molecule.

The applications of 3-(1-Bromo-2-Methylpropan-2-yl)-2,5-Dimethyl-1H-Pyrrole span across various fields, including materials science and pharmaceutical research. In materials science, this compound has been investigated for its potential as a building block in constructing advanced materials such as conductive polymers and organic semiconductors. Its unique electronic properties make it a promising candidate for applications in organic electronics.

In pharmaceutical research, this compound has been studied for its potential as a lead molecule in drug discovery. The presence of bromine in its structure provides opportunities for further functionalization, enabling researchers to explore its potential as an antagonist or agonist for various biological targets. Recent studies have focused on evaluating its pharmacokinetic properties and bioavailability, paving the way for further preclinical investigations.

The latest research on CAS No. 2228620-02-6 has also delved into its environmental impact and degradation pathways. Understanding how this compound interacts with environmental systems is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, this compound undergoes hydrolysis or biodegradation, reducing its persistence in the environment.

In conclusion, 3-(1-Bromo-2-Methylpropan-2-yl)-2,5-Dimethyl-1H-Pyrrole is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule in contemporary organic chemistry research.